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Compound of Interest

Compound Name: D-Histidine monohydrochloride

Cat. No.: B1330029

D-Histidine Monohydrochloride Technical
Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming
solubility challenges with D-Histidine monohydrochloride during their experiments.

Frequently Asked Questions (FAQSs)

1. What is the expected solubility of D-Histidine monohydrochloride in water?

D-Histidine monohydrochloride is generally considered to be soluble in water. The
hydrochloride form enhances its water solubility.[1] Published solubility values for the L-
enantiomer, which is expected to have similar physical properties, range from 41.9 g/L to 170
g/L at or near room temperature.[2][3] One source specifies the solubility of L-Histidine
monohydrochloride monohydrate as 149.55 g/L.[4][5] Another indicates a solubility of 50 mg/ml
in water, resulting in a clear, colorless solution.[6][7]

2. How does pH affect the solubility of D-Histidine monohydrochloride?

The pH of a solution significantly impacts the solubility of histidine. D-Histidine
monohydrochloride, being the salt of a weak base (histidine) and a strong acid (hydrochloric
acid), creates an acidic solution when dissolved in water. The pH of a 10% (100 g/L) solution of
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L-Histidine monohydrochloride is typically in the range of 3.5 to 4.5.[8] The pKa of the imidazole
side chain of histidine is approximately 6.0.[6][7] At pH values below its pKa, the imidazole
group is protonated and positively charged, which generally increases water solubility. As the
pH approaches and surpasses the isoelectric point (pl) of histidine (around 7.6), its net charge
approaches zero, leading to a decrease in solubility. Therefore, maintaining a slightly acidic pH
can help ensure complete dissolution.

3. What is the effect of temperature on the solubility of D-Histidine monohydrochloride?

The solubility of histidine in aqueous solutions generally increases with temperature.[9][10] For
L-histidine in binary solvent mixtures (water + organic solvent), its solubility has been shown to
increase with rising temperature.[9][10] While specific data for D-Histidine
monohydrochloride is limited, this general trend is expected to hold true. If you are
experiencing solubility issues, gently warming the solution may aid in dissolution.

4. In which common laboratory solvents is D-Histidine monohydrochloride soluble or
insoluble?

D-Histidine monohydrochloride is highly soluble in water. It is generally insoluble in organic
solvents like ether and alcohol. It is also noted to be insoluble in DMSO.[11] When working with
mixed solvent systems, the solubility of histidine decreases as the mole fraction of the organic
solvent increases.[9][10]

5. How can | prevent the precipitation of D-Histidine monohydrochloride in my buffer
solution?

Precipitation of histidine-containing solutions can occur due to changes in pH, temperature, or
high concentrations.[12] To prevent precipitation:

o Control the pH: Ensure the buffer pH is maintained in a range where the histidine molecule is
sufficiently charged (generally, slightly acidic to neutral). Histidine itself is an effective buffer
around pH 6.0.[13][14]

e Avoid high concentrations: Do not exceed the solubility limit at a given temperature. If a high
concentration is required, consider gentle heating during preparation and ensure the final
solution is stored appropriately.
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» Consider excipients: In complex formulations, such as those for monoclonal antibodies, other
excipients are used to stabilize the protein and prevent aggregation, with histidine often
serving as the buffer.[13][15]
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Issue

Possible Cause(s)

Recommended Solution(s)

Cloudy solution or incomplete

dissolution in water.

- Concentration exceeds
solubility limit. - Low
temperature of the solvent. -
Incorrect pH of the final

solution.

- Refer to the solubility data
tables to ensure you are within
the solubility limits. - Gently
warm the solution while
stirring. - Check and adjust the
pH of the solution. A slightly
acidic pH is generally favorable
for the monohydrochloride

form.

Precipitation occurs after

cooling a heated solution.

The solution was
supersaturated at the higher

temperature.

- Re-heat the solution to
redissolve the precipitate and
then dilute it to a concentration
that is stable at room
temperature. - Maintain the
solution at a slightly elevated
temperature if the experimental

protocol allows.

Precipitation observed when

adding to a buffered solution.

- The pH of the buffer is near
the isoelectric point of
histidine, reducing its solubility.
- The buffer contains
components that interact with
and reduce the solubility of D-

Histidine monohydrochloride.

- Verify the final pH of the
mixture. Adjust the buffer pH if
necessary to be further from
the pl of histidine (~7.6). - Test
the solubility in a small volume
of the buffer before preparing
the full batch. - Consider using

a different buffer system.

Difficulty dissolving in a mixed
solvent system (e.g.,

water/ethanol).

Histidine has poor solubility in

organic solvents.

- Increase the proportion of
water in the solvent mixture. -
Dissolve the D-Histidine
monohydrochloride in the
aqueous phase first before

adding the organic solvent.

Quantitative Data
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Table 1: Solubility of Histidine Monohydrochloride in Water

. Temperature .
Compound Concentration °C) Solvent Observations

L-Histidine
monohydrochlori 100 g/L (10%) Not Specified Water

de monohydrate

Clear, colorless

solution[8]

(S)-(+)-Histidine
hydrochloride 149.55 g/L 20 H20 -

monohydrate

L-Histidine
Clear, colorless

monohydrochlori 50 mg/ml Not Specified Water )
solution[6][7]

de monohydrate

I-histidine
monohydrochlori  41.9 g/L 25 Water -[2]

de monohydrate

I-histidine
monohydrochlori  56.6 g/L 25 Water -[3]

de monohydrate

L-Histidine
monohydrochlori 169.9 g/L 20 Water -

de monohydrate

L-Histidine
monohydrochlori 100 mg/mL Not Specified H20 -

de monohydrate

Table 2: pH of L-Histidine Monohydrochloride Solutions
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Concentration Temperature (°C) Solvent pH Range
100 g/L (10%) 20 H20 3.5-45

100 g/L (10%) Not Specified Water 3.50 - 4.50[8]
1% solution Not Specified Water 3.5-4.5[3]
50 g/L Not Specified CO2-free water 3.0-5.0[4]
149.55 g/l 20 H20 4.38 - 4.48[5]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of D-Histidine Monohydrochloride in Water
o Objective: To prepare a clear, agueous stock solution of D-Histidine monohydrochloride.
e Materials:

o D-Histidine monohydrochloride powder

[¢]

High-purity water (e.g., Milli-Q or deionized)

[¢]

Sterile container

[e]

Magnetic stirrer and stir bar

o

pH meter
e Procedure:

1. Determine the desired concentration of the stock solution, ensuring it is below the
solubility limit at the intended storage temperature (refer to Table 1).

2. Measure the required amount of D-Histidine monohydrochloride powder using a
calibrated balance.

3. Add the powder to the corresponding volume of high-purity water in the sterile container.
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4. Place the container on a magnetic stirrer and add a stir bar.

5. Stir the solution until the powder is completely dissolved. Gentle heating (e.g., to 30-40 °C)
can be applied to expedite dissolution if necessary.

6. After dissolution, allow the solution to cool to room temperature.

7. Measure the pH of the solution. For the monohydrochloride salt, the pH will be acidic. If a
different pH is required for your experiment, adjust it slowly using appropriate acids (e.qg.,
HCI) or bases (e.g., NaOH), being mindful that this may affect solubility.

8. Sterile filter the solution if required for downstream applications (e.g., cell culture).

9. Store the solution at the recommended temperature (typically 2-8 °C).

Visualizations
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Caption: Experimental workflow for preparing and troubleshooting D-Histidine
monohydrochloride solutions.
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Factors Affecting Solubility
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Caption: Logical relationships between key factors and solubility outcomes for D-Histidine
monohydrochloride.
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Caption: Simplified diagram of a generic Histidine Kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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